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Compound of Interest

Compound Name:
2-(3-oxomorpholin-4-yl)propanoic

acid

CAS No.: 933749-97-4

Cat. No.: B6268791

Get Quote

Executive Summary & Retrosynthetic Logic
The target molecule, 2-(3-oxomorpholin-4-yl)propanoic acid, features a morpholin-3-one

core N-alkylated with a propionic acid moiety. Direct alkylation of the lactam nitrogen requires

careful control of basicity to avoid ring opening or O-alkylation.

Our retrosynthetic analysis identifies the strategic disconnection at the N–C(

) bond. The most robust forward synthesis involves the nucleophilic substitution of an

-halo ester by the deprotonated morpholin-3-one, followed by controlled ester hydrolysis.

Retrosynthetic Pathway
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Target:
2-(3-oxomorpholin-4-yl)propanoic acid

Intermediate:
Ethyl 2-(3-oxomorpholin-4-yl)propanoate

 Hydrolysis (LiOH)

Precursors:
Morpholin-3-one + Ethyl 2-bromopropionate

 N-Alkylation (NaH/DMF)

Click to download full resolution via product page

Figure 1: Retrosynthetic disconnection showing the convergent assembly of the N-substituted

lactam core.

Critical Reagents & Material Specifications
To ensure reaction fidelity, the following specifications are mandatory.
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Reagent CAS No.[1] Purity Role Critical Note

Morpholin-3-one 109-11-5 98% Nucleophile

Hygroscopic; dry

under vacuum

before use.[2]

Ethyl 2-

bromopropionate
535-11-5 98% Electrophile

Lachrymator; use

fresh to avoid

HBr impurities.

Sodium Hydride

(NaH)
7646-69-7 60% disp. Base

Wash with dry

hexanes if oil

removal is

required.

DMF

(Anhydrous)
68-12-2 99.8% Solvent

Water content

must be <50

ppm to prevent

ester hydrolysis.

Lithium

Hydroxide
1310-65-2 98% Hydrolysis

Preferred over

NaOH for milder

chemoselectivity.

Step-by-Step Synthesis Protocol
Phase A: N-Alkylation of Morpholin-3-one
Objective: Selective formation of the N–C bond while suppressing O-alkylation.

Mechanism: The pKa of the amide proton in morpholin-3-one is approximately 15–17. Strong

bases like Sodium Hydride (NaH) irreversibly deprotonate the nitrogen, generating a localized

amidate anion. This anion attacks the secondary carbon of ethyl 2-bromopropionate via an

mechanism.

Protocol:

Setup: Flame-dry a 250 mL two-neck round-bottom flask equipped with a magnetic stir bar,

nitrogen inlet, and a pressure-equalizing addition funnel.
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Deprotonation:

Charge the flask with Morpholin-3-one (1.01 g, 10.0 mmol) and anhydrous DMF (15 mL).

Cool the solution to 0 °C using an ice/water bath.[3]

Critical Step: Add NaH (60% dispersion, 440 mg, 11.0 mmol, 1.1 equiv) portion-wise over

10 minutes. Evolution of

gas will be vigorous.

Allow the mixture to stir at 0 °C for 30 minutes, then warm to Room Temperature (RT) for

30 minutes to ensure complete deprotonation. The solution should turn slightly

turbid/yellow.

Alkylation:

Cool the mixture back to 0 °C.

Add Ethyl 2-bromopropionate (1.43 mL, 11.0 mmol, 1.1 equiv) dropwise via the addition

funnel over 15 minutes.

Remove the ice bath and stir at RT for 12–16 hours. Monitor by TLC (EtOAc/Hexane 1:1)

or LC-MS.

Workup:

Quench the reaction carefully with saturated

solution (5 mL) at 0 °C.

Dilute with water (50 mL) and extract with EtOAc (3

30 mL).

Wash the combined organics with brine (2

20 mL) to remove DMF.

Dry over anhydrous
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, filter, and concentrate under reduced pressure.

Purification: Purify the crude oil via flash column chromatography (Silica gel, 0-5% MeOH

in DCM) to yield Ethyl 2-(3-oxomorpholin-4-yl)propanoate.

Phase B: Ester Hydrolysis
Objective: Saponification of the ethyl ester without degrading the lactam ring.

Protocol:

Reaction:

Dissolve the intermediate ester (from Phase A) in a mixture of THF/Water (3:1, 20 mL).

Add LiOH·H_2O (2.0 equiv) in one portion.

Stir vigorously at RT for 2–4 hours.

Isolation:

Concentrate the mixture to remove THF.

Acidify the remaining aqueous phase to pH 2 using 1M HCl. Note: The product is water-

soluble; do not over-dilute.

Extract continuously with DCM or EtOAc. Alternatively, lyophilize the aqueous layer and

extract the solid residue with warm acetone/ethanol if the compound is highly polar.

Concentrate the organic layer to yield the target acid.[4] Recrystallize from EtOAc/Hexane

if necessary.

Analytical Validation
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Technique Expected Signal Characteristics

1H NMR (DMSO-d6)

12.5 (br s, 1H, COOH), 4.8 (q, 1H,

-CH), 4.1 (s, 2H, lactam

), 3.8-3.9 (m, 2H, ether

), 3.4-3.5 (m, 2H, amine

), 1.4 (d, 3H,

).

LC-MS (ESI) calculated: 174.07; found: 174.1.

IR Spectroscopy

1720

(Acid C=O), 1640

(Lactam C=O).

Process Workflow Diagram
The following diagram illustrates the logical flow and decision points within the synthesis

protocol.
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Figure 2: Operational workflow for the synthesis of 2-(3-oxomorpholin-4-yl)propanoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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